Cas no 61610-51-3 (Butanamide, 4-chloro-N-(4-fluorophenyl)-3-oxo-)
61610-51-3 structure
Product Name:Butanamide, 4-chloro-N-(4-fluorophenyl)-3-oxo-
CAS No:61610-51-3
MF:C10H9ClFNO2
MW:229.635365247726
CID:472900
PubChem ID:21392160
Update Time:2025-04-19
Butanamide, 4-chloro-N-(4-fluorophenyl)-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, 4-chloro-N-(4-fluorophenyl)-3-oxo-
- 4-chloro-N-(4-fluorophenyl)-3-oxobutanamide
- 61610-51-3
- DTXSID80612887
- SCHEMBL11739018
-
- Inchi: 1S/C10H9ClFNO2/c11-6-9(14)5-10(15)13-8-3-1-7(12)2-4-8/h1-4H,5-6H2,(H,13,15)
- InChI Key: SIEHLLRVNVKZBZ-UHFFFAOYSA-N
- SMILES: ClCC(CC(NC1C=CC(=CC=1)F)=O)=O
Computed Properties
- Exact Mass: 229.03067
- Monoisotopic Mass: 229.0305844g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
Butanamide, 4-chloro-N-(4-fluorophenyl)-3-oxo- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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